1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine

• IUPAC Name: 1-ethyl-4-[(E)-3-(2-nitrophenyl)prop-2-enyl]piperazine
• InChI: InChI=1S/C15H21N3O2/c1-2-16-10-12-17(13-11-16)9-5-7-14-6-3-4-8-15(14)18(19)20/h3-8H,2,9-13H2,1H3/b7-5+
• InChI Key: SLNGTTMFTBPUNW-FNORWQNLSA-N
• Canonical SMILES: CCN1CCN(CC1)CC=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CCN1CCN(CC1)C/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine is a chemical compound that is widely used in scientific research for its various properties. This compound is also known as ENPP and has been studied for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. It has been found to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all important neurotransmitters that play a role in mood regulation.
Biochemical and Physiological Effects:
1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain, and has also been found to have anticonvulsant effects. It has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine in lab experiments is its wide range of potential applications. It has been studied for its potential use in the treatment of various medical conditions, and has also been found to have several biochemical and physiological effects. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are several future directions for the study of 1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine. One potential direction is the further study of its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Another potential direction is the study of its potential use in the treatment of inflammatory and pain-related conditions. Additionally, further research could be done to optimize the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine is a complex process that involves several steps. The first step involves the reaction of 2-nitrobenzaldehyde with ethyl acetoacetate in the presence of a base to form 3-(2-nitrophenyl)-2-propen-1-one. The second step involves the reaction of 3-(2-nitrophenyl)-2-propen-1-one with piperazine in the presence of a reducing agent to form 1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine.

Scientific Research Applications

1-ethyl-4-[3-(2-nitrophenyl)-2-propen-1-yl]piperazine has been studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.